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Introduction
Anivamersen (formerly RB007) is a key component of the REG1 anticoagulation system, a

novel therapeutic approach designed for controllable anticoagulation. Unlike traditional

anticoagulants, the REG1 system incorporates a specific reversal agent, anivamersen, to offer

rapid and titratable neutralization of its anticoagulant counterpart, pegnivacogin (formerly

RB006). This document provides an in-depth technical overview of the core mechanism of

action of anivamersen, focusing on its interaction with pegnivacogin and its ultimate effect on

the coagulation cascade. While the clinical development of the REG1 system was terminated

due to allergic reactions associated with pegnivacogin, the underlying principles of its

mechanism remain a significant example of targeted drug reversal.

Core Mechanism of Action: Reversal of Factor IXa
Inhibition
Anivamersen's primary mechanism of action is not the modulation of a cellular signaling

pathway, but rather the direct, high-affinity binding and neutralization of the anticoagulant drug,
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pegnivacogin.

Pegnivacogin is a nucleic acid aptamer specifically designed to bind to and inhibit the activity of

Factor IXa (FIXa), a critical enzyme in the intrinsic pathway of the blood coagulation cascade.

By inhibiting FIXa, pegnivacogin effectively blocks the conversion of Factor X to Factor Xa,

thereby preventing the downstream generation of thrombin and the subsequent formation of a

fibrin clot.[1][2]

Anivamersen is a synthetic oligonucleotide that is complementary in sequence to a specific

region of the pegnivacogin aptamer.[1][3] Its function is to act as a specific antidote to

pegnivacogin. When introduced into the circulation, anivamersen rapidly binds to

pegnivacogin through Watson-Crick base pairing.[2] This binding event induces a

conformational change in the pegnivacogin aptamer, disrupting its ability to bind to Factor IXa.

[4] Consequently, the inhibitory effect of pegnivacogin on the coagulation cascade is reversed,

and normal hemostasis can be restored in a controlled and dose-dependent manner.[4]

The neutralization of pegnivacogin by anivamersen is a rapid process, with reversal of the

anticoagulant effect observed within minutes of administration.[5]

Quantitative Data
The following tables summarize the available quantitative data for the REG1 anticoagulation

system, including pegnivacogin's activity and the reversal effects of anivamersen.

Table 1: Pharmacodynamic Properties of Pegnivacogin
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Parameter Value Description Source

Binding Affinity (Kd)

for Factor IX/IXa
3 nM

The equilibrium

dissociation constant,

indicating high-affinity

binding of

pegnivacogin to its

target.

[5]

EC50 for aPTT

Prolongation
14 µg/mL

The concentration of

pegnivacogin required

to achieve 50% of its

maximal effect on

prolonging the

activated partial

thromboplastin time

(aPTT).

[5]

Onset of Action 2 to 5 minutes

Time to reach

maximal plasma

concentrations and

anticoagulant effect

following intravenous

administration.

[5]

Factor IXa Inhibition at

≥0.75 mg/kg
>99%

The level of Factor

IXa inhibition achieved

at a therapeutic dose

of pegnivacogin.

[1]

aPTT Prolongation at

>99% FIXa Inhibition
~2.5 times baseline

The corresponding

increase in the

activated partial

thromboplastin time at

near-complete Factor

IXa inhibition.

[6]

Table 2: Dosing and Reversal in Clinical Studies (RADAR Trial)
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Pegnivacogin
Dose

Anivamersen
Reversal Dose

Percentage of
Reversal

Key Clinical
Outcome
(Major
Bleeding Rate)

Source

1 mg/kg 0.075 mg/kg 25% 18% [7]

1 mg/kg 0.2 mg/kg 50% 12% [7]

1 mg/kg 0.4 mg/kg 75% 9% [7]

1 mg/kg 1 mg/kg 100% 7% [7]

Experimental Protocols
Detailed preclinical experimental protocols for anivamersen are not extensively published.

However, based on the available literature, the key assays used to characterize its mechanism

of action would have included:

1. In Vitro Measurement of Factor IXa Inhibition and Reversal:

Objective: To quantify the inhibitory activity of pegnivacogin on Factor IXa and the reversal of

this inhibition by anivamersen.

Methodology: A chromogenic assay is a standard method for this purpose.

Purified human Factor IXa, Factor X, and a chromogenic substrate for Factor Xa are

prepared in a suitable buffer.

Pegnivacogin is added at various concentrations to determine its IC50 for Factor IXa

inhibition.

To assess reversal, a fixed concentration of pegnivacogin (e.g., at its IC80) is pre-

incubated with Factor IXa.

Anivamersen is then titrated into the reaction mixture to determine the concentration

required to restore Factor IXa activity, allowing for the calculation of an IC50 or EC50 for

reversal.
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The rate of color development from the cleavage of the chromogenic substrate by Factor

Xa is measured spectrophotometrically, which is proportional to the activity of Factor IXa.

2. Activated Partial Thromboplastin Time (aPTT) Assay:

Objective: To measure the effect of pegnivacogin and its reversal by anivamersen on the

intrinsic and common pathways of the coagulation cascade in plasma.

Methodology:

Human plasma is incubated with pegnivacogin at various concentrations.

An activator of the intrinsic pathway (e.g., silica, kaolin) and phospholipids are added.

Calcium chloride is then added to initiate coagulation.

The time taken for a fibrin clot to form is measured.

For reversal studies, plasma is pre-incubated with a fixed concentration of pegnivacogin,

followed by the addition of varying concentrations of anivamersen before the initiation of

coagulation. The extent of normalization of the aPTT is then quantified. An in vitro

calibration curve can be generated to relate the prolongation of aPTT to the percentage of

Factor IXa inhibition.[5]

3. In Vivo Models of Thrombosis:

Objective: To evaluate the antithrombotic efficacy of pegnivacogin and the in vivo reversal by

anivamersen in animal models.

Methodology: Various animal models of arterial or venous thrombosis can be employed. A

common model is the ferric chloride-induced thrombosis model in rodents.

A selected artery or vein is exposed, and a filter paper saturated with ferric chloride is

applied to the vessel wall to induce endothelial injury and thrombus formation.

Pegnivacogin is administered intravenously before or after the injury to assess its ability to

prevent or treat thrombosis.
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Following the administration of pegnivacogin, anivamersen is administered to evaluate its

ability to restore hemostasis, often measured by bleeding time from a standardized tail clip

or other injury.

The size and weight of the thrombus and the time to vessel occlusion are key parameters

measured.

Visualizations
The following diagrams illustrate the mechanism of action of anivamersen within the context of

the coagulation cascade and its direct interaction with pegnivacogin.
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Caption: Mechanism of Anivamersen in the Coagulation Cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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